Cas no 98-29-3 (4-Tert-Butylcatechol)

4-Tert-Butylcatechol is a high-purity inhibitor used to prevent iron corrosion in industrial water systems. Its key advantages include effective mitigation of oxygen-induced corrosion, compatibility with a wide range of system components, and stability across varying pH conditions, ensuring reliable operation and extending equipment lifespan.

4-Tert-Butylcatechol structure

Product Name:4-Tert-Butylcatechol

CAS No:98-29-3

MF:C₁₀H₁₄O₂

MW:166.216963291168

MDL:MFCD00002201

CID:34945

PubChem ID:7381

Update Time:2026-05-14

4-Tert-Butylcatechol Chemical and Physical Properties

Names and Identifiers

- 4-(tert-Butyl)benzene-1,2-diol
- 4-(1,1-DIMETHYLETHYL)-1,2-BENZENEDIOL
- 4-T-BUTYLPYROCATECHOL
- 4-TERT-BUTYL-1,2-BENZENEDIOL
- 4-TERT-BUTYL-1,2-DIHYDROXYBENZENE
- 4-TERT-BUTYLPYROCATECHOL
- PTBC
- P-T-BUTYLCATECHOL
- P-TERT-BUTYL CATECHOL
- TBC
- T-BUTYL CATECHOL
- TERT-BUTYL CATECHOL
- 1,2-Benzenediol, 4-(1,1-dimethylethyl-) 1,2-benzenediol
- 1,2-Benzenediol,4-(1,1-dimethylethyl)-
- 1,2-Dihydroxy-4-tert-butylbenzene
- 2-Benzenediol,4-(1,1-dimethylethyl)-1
- 2-dihydroxybenene
- 4-(1,1-dimethylethyl)-2-benzenediol
- 4-tbc
- 4-t-Butyl-1,2-benzenediol
- 4-tert-Butylcatechol (TBC)
- 4-Tert-Butylcatechol
- 4-tert-butylbenzene-1,2-diol
- p-tert-Butylcatechol
- 1,2-Benzenediol, 4-(1,1-dimethylethyl)-
- p-tert-Butylpyrocatechol
- 4-T-BUTYLCATECHOL
- p-t-Butylpyrocatechol
- 4-tert-Butylcatechin
- Pyrocatechol, 4-tert-butyl-
- Synox TBC
- 4-tert-butyl catechol
- 4-tert-Butylpyr
- 4-tert-Butylcatechol(TBC)
- MDL： MFCD00002201
- Inchi： 1S/C10H14O2/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,11-12H,1-3H3
- InChI Key： XESZUVZBAMCAEJ-UHFFFAOYSA-N
- SMILES： O([H])C1=C(C([H])=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H]
- BRN： 2043335

Computed Properties

Exact Mass: 166.09900
Monoisotopic Mass: 166.09938
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 40.5
Surface Charge: 0
Tautomer Count: 10

Experimental Properties

Color/Form: Colorless needle crystal
Density: 1.049
Melting Point: 53.0 to 58.0 deg-C
Boiling Point: 285 °C(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.508
Solubility: methanol: soluble1g/10 mL, clear, colorless to slightly yellow
Water Partition Coefficient: 0.2 g/100 mL (25 ºC)
PSA: 40.46000
LogP: 2.39530
Sensitiveness: Hygroscopic
Solubility: Slightly soluble in hot water, soluble in ethanol, ether, acetone, etc., insoluble in water and petroleum ether.

4-Tert-Butylcatechol Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H302,H311,H314,H317,H411
Warning Statement： P273,P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 2923 8/PG 3
WGK Germany：2
Hazard Category Code： 21/22-34-43-50/53
Safety Instruction： S26-S36/37/39-S45-S61-S24
RTECS：UX1400000
Hazardous Material Identification：
HazardClass：8
PackingGroup：III
Storage Condition：Store at room temperature
TSCA：Yes
Safety Term：8
Packing Group：III
Risk Phrases：R21; R34; R43

4-Tert-Butylcatechol Customs Data

HS CODE：29072900
Customs Data：

China Customs Code:
29072900

4-Tert-Butylcatechol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	19670-100G	4-Tert-Butylcatechol	98-29-3		100g	¥339.19	2023-12-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	19670-500G	4-Tert-Butylcatechol	98-29-3		500g	¥1154.18	2023-12-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	19671-100G	4-Tert-Butylcatechol	98-29-3		100g	¥2185.34	2023-12-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B802140-5kg	4-tert-Butylcatechol (TBC)	98-29-3	AR,98%	5kg	2,418.00	2021-05-17
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0486510331- 250g	4-Tert-Butylcatechol	98-29-3		250g	¥ 304.0	2021-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R019960-100g	4-Tert-Butylcatechol	98-29-3	98%	100g	￥65	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R019960-500g	4-Tert-Butylcatechol	98-29-3	98%	500g	￥190	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T73570-500g	4-(tert-Butyl)benzene-1,2-diol	98-29-3		500g	¥278.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T73570-100g	4-(tert-Butyl)benzene-1,2-diol	98-29-3		100g	¥68.0	2021-09-07
TRC	B810793-250mg	4-tert-Butylcatechol	98-29-3		250mg	$ 52.00	2023-09-08